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Compound of Interest

Compound Name: Lei-Dab7

Cat. No.: B15587205 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide for the use of Lei-Dab7, a selective

small-conductance calcium-activated potassium (SK) channel 2 (SK2) blocker, in contextual

fear conditioning studies. This document includes detailed protocols, dosage information, and

the underlying mechanism of action to facilitate the design and execution of robust experiments

investigating fear memory.

Introduction to Lei-Dab7 and Contextual Fear
Conditioning
Contextual fear conditioning is a widely used behavioral paradigm to study associative learning

and memory in rodents.[1] In this model, an animal learns to associate a neutral environment

(the context) with an aversive stimulus, typically a mild foot shock.[1] Upon re-exposure to the

context, the animal exhibits a fear response, most commonly measured as "freezing" behavior

(the complete absence of movement except for respiration). This form of learning is critically

dependent on the hippocampus and amygdala.[1]

Lei-Dab7 is a potent and selective peptide inhibitor of SK2 channels, a subtype of potassium

channels that are highly expressed in brain regions integral to learning and memory.[2][3] SK2

channels play a crucial role in regulating neuronal excitability and synaptic plasticity by

contributing to the afterhyperpolarization that follows an action potential.[4] By blocking SK2

channels, Lei-Dab7 can modulate the cellular mechanisms underlying memory formation,
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making it a valuable tool for neuroscientists. Specifically, Lei-Dab7 has a high affinity for SK2

channels with a dissociation constant (Kd) of 3.8 nM and exhibits over 200-fold selectivity for

SK2 over other SK channel subtypes.[2][5]

Quantitative Data Summary: Lei-Dab7 Dosage and
Administration
The following tables summarize the reported dosages and administration details for Lei-Dab7
in rodent studies. The primary data for contextual fear conditioning comes from studies in

C57BL/6J mice, with additional data from an associative learning study in rats.

Table 1: Lei-Dab7 Administration in Mouse Contextual
Fear Conditioning
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Species/Str
ain

Administrat
ion Route

Dosage/Co
ncentration

Timing of
Administrat
ion

Effect on
Fear
Memory

Reference

C57BL/6J

Mouse

Intrahippoca

mpal (i.h.)

Concentratio

n selected to

block >99%

of SK2

homotetrame

rs

30 minutes

before

training

Impaired

memory

acquisition

[2][3]

C57BL/6J

Mouse

Intrahippoca

mpal (i.h.)

Concentratio

n selected to

block >99%

of SK2

homotetrame

rs

Immediately

after training

Enhanced

memory

consolidation

[2][3]

C57BL/6J

Mouse

Intrahippoca

mpal (i.h.)

Concentratio

n selected to

block >99%

of SK2

homotetrame

rs

30 minutes

before

memory

retrieval test

No effect on

memory

retrieval

[2][3]

C57BL/6J

Mouse

Intrahippoca

mpal (i.h.)

Concentratio

n selected to

block >99%

of SK2

homotetrame

rs

30 minutes

before

context pre-

exposure

Eliminated

the facilitatory

effect of pre-

exposure on

memory

acquisition

[2][3]

C57BL/6J

Mouse

Intracerebrov

entricular

(i.c.v.)

Not specified,

but at a

concentration

that

specifically

blocks SK2

homotetrame

rs without

Before

training

Impaired

memory

acquisition

[2][5]
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gross CNS

toxicity

Table 2: Lei-Dab7 Administration in Other Learning
Paradigms

Species/S
train

Administr
ation
Route

Dosage
Timing of
Administr
ation

Paradigm
Effect on
Memory

Referenc
e

Rat

Intracerebr

oventricula

r (i.c.v.)

3 ng

Before or

after

acquisition

session

Olfactory

Associative

Task

No

significant

effect

[4]

Signaling Pathways and Experimental Workflows
Signaling Pathway of SK2 Channel Blockade in Synaptic
Plasticity
The blockade of SK2 channels by Lei-Dab7 is thought to enhance synaptic plasticity, such as

long-term potentiation (LTP), which is a cellular correlate of learning and memory. SK2

channels are functionally coupled with NMDA receptors in dendritic spines.[6][7] During

synaptic transmission, calcium influx through NMDA receptors activates nearby SK2 channels,

leading to potassium efflux and hyperpolarization. This acts as a negative feedback

mechanism, limiting the duration of NMDA receptor activation. By blocking this feedback with

Lei-Dab7, the excitatory postsynaptic potential (EPSP) is prolonged, leading to enhanced

synaptic strength. Furthermore, the induction of LTP has been shown to cause the PKA-

dependent internalization of SK2 channels, contributing to the potentiation of the synapse.[7][8]

[9]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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